BENGHE Methodological & Application

Check Availability & Pricing

Protocols for the Safe Handling and Storage of
4-sec-Butylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-sec-Butylaniline

Cat. No.: B1345595

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and storage of 4-sec-
butylaniline (CAS No: 30273-11-1), a chemical intermediate utilized in the synthesis of various
organic molecules.[1] Adherence to these guidelines is critical to ensure personnel safety and
maintain the integrity of the compound.

Chemical and Physical Properties

Proper handling and storage procedures are informed by the physical and chemical properties
of a substance. Key data for 4-sec-butylaniline are summarized below.
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Property

Value

Molecular Formula

C1oH1sN[1][2]

Molecular Weight 149.23 g/mol [1][2]
Appearance Colorless to Yellow clear liquid
Boiling Point 244-245 °C at 727 mm Hg[1]
Density 0.977 g/mL at 25 °CJ[1]

Refractive Index

n20/D 1.537[1]

Flash Point

226 °F

pKa

5.02 + 0.10 (Predicted)[1]

Hazard Identification and Safety Precautions

4-sec-Butylaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[3][4] It

can also cause skin and eye irritation.[4]

Hazard Statements (GHS):

e H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[3][5]

e H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

e H412: Harmful to aquatic life with long lasting effects.[4]

Precautionary Statements (GHS):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]

e P270: Do not eat, drink or smoke when using this product.[6][7]
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e P271: Use only outdoors or in a well-ventilated area.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[3][4]

e P302+P352: IF ON SKIN: Wash with plenty of water.[6]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Experimental Protocols
Handling Protocol

« Engineering Controls: Always handle 4-sec-butylaniline in a well-ventilated area, preferably
within a chemical fume hood.[6][8] Ensure that eyewash stations and safety showers are
readily accessible.[9]

» Personal Protective Equipment (PPE):

o Gloves: Wear chemical-resistant gloves (e.g., nitrile) inspected for integrity before each
use.[6]

o Eye Protection: Use tightly fitting safety goggles or a face shield.[6]

o Lab Coat: A standard laboratory coat is required. For larger quantities or potential for
splashing, a chemical-resistant apron is recommended.

o Respiratory Protection: If ventilation is inadequate or if aerosols may be generated, use a
NIOSH-approved respirator with an organic vapor cartridge.[6][8]

e Dispensing:
o Use a calibrated pipette or a syringe for transferring small volumes.

o For larger volumes, use a graduated cylinder or a dispensing pump.
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o Avoid creating aerosols.

o General Hygiene: Avoid contact with skin and eyes.[4][6] Do not eat, drink, or smoke in the
laboratory.[6][7] Wash hands thoroughly after handling.[6][7]

Storage Protocol

o Container: Store in a tightly closed, original container.[3][6]

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent
degradation.[1]

o Temperature: Store at room temperature in a cool, dry place.[1][6]
o Light: Keep in a dark place to avoid light-induced degradation.[1]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, acid chlorides, and
chloroformates.[8]

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

Spill and Waste Disposal Protocol

e Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as described in section 3.1.

o For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.[8][9]

o Prevent the spill from entering drains.[6]
» Waste Disposal:

o Dispose of waste in accordance with local, state, and federal regulations.
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o Contaminated materials should be treated as hazardous waste.

Visualization of Workflow

Workflow for Safe Handling and Storage of 4-sec-Butylaniline
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Caption: Workflow for Safe Handling and Storage of 4-sec-Butylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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